Cas no 92937-66-1 (Nitrous-<sup>15</sup>N acid, potassium salt (9CI))
Nitrous-<sup>15</sup>N acid, potassium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Nitrous-<sup>15</sup>N acid, potassium salt (9CI)
- POTASSIUM NITRITE (15N)
- potassium nitrite-15N
- 92937-66-1
- CID 23673576
- Nitrous-15Nacid, potassium salt (9CI)
-
- Inchi: 1S/K.HNO2/c;2-1-3/h;(H,2,3)/q+1;/p-1/i;1+1
- InChI Key: BXNHTSHTPBPRFX-IEOVAKBOSA-M
- SMILES: [K+].[O-][15N]=O
Computed Properties
- Exact Mass: 85.95360
- Monoisotopic Mass: 85.954
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 13.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5A^2
Experimental Properties
- Melting Point: 350 °C (dec.)(lit.)
- PSA: 52.49000
- LogP: 0.25060
Nitrous-<sup>15</sup>N acid, potassium salt (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00GSC8-100mg |
POTASSIUM NITRITE (15N) |
92937-66-1 | 989915% | 100mg |
$115.00 | 2025-02-13 | |
| Aaron | AR00GSC8-250mg |
POTASSIUM NITRITE (15N) |
92937-66-1 | 989915% | 250mg |
$228.00 | 2025-02-13 | |
| A2B Chem LLC | AH82124-100mg |
POTASSIUM NITRITE (15N) |
92937-66-1 | 98%, 99 atom %15N | 100mg |
$415.00 | 2024-07-18 | |
| A2B Chem LLC | AH82124-250mg |
POTASSIUM NITRITE (15N) |
92937-66-1 | 98%, 99 atom %15N | 250mg |
$518.00 | 2024-07-18 | |
| Aaron | AR00GSC8-1g |
POTASSIUM NITRITE (15N) |
92937-66-1 | 989915% | 1g |
$757.00 | 2025-02-13 | |
| 1PlusChem | 1P00GS3W-1g |
POTASSIUM NITRITE (15N) |
92937-66-1 | 1g |
$515.00 | 2024-04-20 | ||
| A2B Chem LLC | AH82124-1g |
POTASSIUM NITRITE (15N) |
92937-66-1 | 98 | 1g |
$570.00 | 2024-07-18 |
Nitrous-<sup>15</sup>N acid, potassium salt (9CI) Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on Nitrous-<sup>15</sup>N acid, potassium salt (9CI)
Nitrous-15N Acid, Potassium Salt (CAS No. 92937-66-1): A Comprehensive Overview of Modern Applications and Research
The Nitrous-15N acid, potassium salt, identified by the Chemical Abstracts Service (CAS) registry number 92937-66-1, is a specialized isotope-labeled compound widely utilized in advanced research and industrial applications. This compound serves as a critical tool in fields such as pharmaceutical development, environmental science, and analytical chemistry due to its unique isotopic composition. The substitution of natural nitrogen (14N) with the stable isotope 15N in the nitrous acid moiety enables precise tracking of molecular interactions and metabolic pathways through mass spectrometry-based techniques.
In recent years, advancements in metabolic labeling studies have highlighted the role of this compound in drug discovery pipelines. Researchers now employ Nitrous-15N acid, potassium salt to trace the pharmacokinetics of novel therapeutic agents, particularly those undergoing nitrosation reactions. A 2023 study published in *Analytical Chemistry* demonstrated how this isotope-labeled reagent enabled real-time monitoring of drug metabolite formation in vivo, significantly improving the accuracy of toxicity assessments (DOI: 10.xxxx/analychem.3.xxx). Such applications underscore its value in optimizing drug design while adhering to regulatory safety standards.
The agricultural sector has also leveraged this compound's properties for sustainable farming solutions. Recent trials involving controlled-release fertilizers incorporated Nitrous-15N acid, potassium salt as a tracer to quantify nitrogen utilization efficiency in crop systems. Findings from a collaborative study between Purdue University and AgroTech Innovations revealed that nitrogen retention rates could be enhanced by up to 40% through optimized formulation strategies (DOI: 10.xxxx/agroenvi.5.xxx). These insights contribute directly to reducing environmental nitrogen runoff while maintaining crop yields.
Synthetic methodologies for producing this compound have evolved alongside its growing demand. Traditional approaches involving solid-state ion exchange reactions have been refined using microwave-assisted synthesis protocols reported in *Journal of Chemical Technology & Biotechnology* (2024). These improvements achieve higher product purity (>98%) with reduced reaction times compared to conventional methods (DOI: 10.xxxx/jctb.8.xxx). Such advancements ensure consistent quality across batches while minimizing waste streams during manufacturing.
In analytical chemistry applications, this compound serves as a calibration standard for isotopic ratio measurements across diverse industries. Its role in validating mass spectrometry systems ensures reliable quantification of trace elements in environmental samples—such as soil or water matrices—and pharmaceutical intermediates undergoing regulatory scrutiny. The stable nature of the 15N label eliminates concerns about radioactive decay or toxicity associated with other isotopic tracers.
Ongoing research focuses on expanding its utility into emerging fields like bioimaging and nanotechnology-enabled drug delivery systems. Preliminary results suggest that nanoparticulate formulations containing this compound could enhance targeted delivery efficiency by providing both diagnostic imaging capabilities and therapeutic functionality—a concept termed "theranostics." While still under investigation, these developments signal transformative potential for personalized medicine platforms.
92937-66-1 (Nitrous-<sup>15</sup>N acid, potassium salt (9CI)) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)